Cas no 35253-21-5 (1-(5-Chloro-2-methoxyphenyl)ethanamine)

1-(5-Chloro-2-methoxyphenyl)ethanamine is a chiral amine derivative featuring a chloro-substituted aromatic ring and a methoxy group at the ortho position. This compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring structurally specific aromatic amines. Its electron-rich aromatic system and functional group arrangement enhance reactivity in nucleophilic and electrophilic substitution reactions. The chloro and methoxy substituents contribute to steric and electronic modulation, making it useful for fine-tuning molecular properties in drug design. High purity grades are available for research and industrial applications, ensuring consistency in synthetic processes. Proper handling under controlled conditions is recommended due to its amine functionality.
1-(5-Chloro-2-methoxyphenyl)ethanamine structure
35253-21-5 structure
Product Name:1-(5-Chloro-2-methoxyphenyl)ethanamine
CAS No:35253-21-5
MF:C9H12ClNO
MW:185.650681495667
CID:5013742
PubChem ID:4538149
Update Time:2025-06-09

1-(5-Chloro-2-methoxyphenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(5-chloro-2-methoxyphenyl)ethanamine
    • 1-(5-Chloro-2-methoxyphenyl)ethylamine
    • 1-(5-Chloro-2-methoxy-phenyl)-ethylamine
    • AMY37580
    • 1-(5-Chloro-2-methoxyphenyl)-ethylamine
    • SY384473
    • SY384474
    • SY384470
    • AT29084
    • (R)-1-(5-chloro-2-methoxyphenyl)ethanamine
    • SCHEMBL1748248
    • CS-0012616
    • A1-17976
    • 35253-21-5
    • DB-190548
    • MFCD05215246
    • EN300-66288
    • MFCD09414751
    • 1-(5-CHLORO-2-METHOXYPHENYL)ETHAN-1-AMINE
    • NDNZHQUDSYIJBX-UHFFFAOYSA-N
    • BS-53282
    • MFCD09414750
    • AKOS009157564
    • 1-(5-Chloro-2-methoxyphenyl)ethanamine
    • Inchi: 1S/C9H12ClNO/c1-6(11)8-5-7(10)3-4-9(8)12-2/h3-6H,11H2,1-2H3
    • InChI Key: NDNZHQUDSYIJBX-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)C(C)N)OC

Computed Properties

  • Exact Mass: 185.0607417g/mol
  • Monoisotopic Mass: 185.0607417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 35.2

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 273.1±30.0 °C at 760 mmHg
  • Flash Point: 119.0±24.6 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(5-Chloro-2-methoxyphenyl)ethanamine Security Information

1-(5-Chloro-2-methoxyphenyl)ethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
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Enamine
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